Cas no 1375091-09-0 (4-(Bromomethyl)-2-(tert-butyl)thiazole)

• Product Name: 4-(Bromomethyl)-2-(tert-butyl)thiazole
• CAS No: 1375091-09-0
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 4820544
• Update Time: 2025-06-14

4-(Bromomethyl)-2-(tert-butyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(tert-butyl)thiazole

• Inchi： 1S/C8H12BrNS/c1-8(2,3)7-10-6(4-9)5-11-7/h5H,4H2,1-3H3
• InChI Key： WSVGUHIKADCVPE-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(C(C)(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(Bromomethyl)-2-(tert-butyl)thiazole

Recent Advances in the Application of 4-(Bromomethyl)-2-(tert-butyl)thiazole (CAS: 1375091-09-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-2-(tert-butyl)thiazole (CAS: 1375091-09-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic thiazole derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its utility in click chemistry reactions, where the bromomethyl group enables efficient functionalization of target molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for PROTAC (Proteolysis Targeting Chimera) development. Researchers utilized 4-(Bromomethyl)-2-(tert-butyl)thiazole to create novel E3 ligase binders, showing improved cellular permeability compared to traditional analogs. The tert-butyl group was found to significantly enhance metabolic stability, while the bromomethyl moiety allowed for straightforward conjugation to various warhead molecules targeting disease-relevant proteins.

In antimicrobial research, a team at the University of Cambridge reported in ACS Infectious Diseases (2024) the synthesis of new thiazole-containing antibiotics using this compound as a precursor. The bromomethyl group facilitated the introduction of pharmacophores that improved activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) in the range of 0.5-2 μg/mL. Molecular docking studies suggested that the tert-butyl group contributes to enhanced binding affinity by occupying a hydrophobic pocket in the bacterial target protein.

The compound has also shown promise in materials science applications. A Nature Communications paper (2023) described its use in creating luminescent materials for bioimaging. When incorporated into π-conjugated systems, the thiazole core provided excellent electron-transport properties, while the bromomethyl group allowed for facile attachment to various nanoparticles. These materials demonstrated superior photostability and quantum yields compared to conventional fluorophores.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable methods for producing 4-(Bromomethyl)-2-(tert-butyl)thiazole. Green Chemistry (2024) reported a microwave-assisted synthesis that reduced reaction times from 12 hours to 30 minutes while maintaining yields above 85%. This improvement addresses previous challenges in scaling up production while minimizing hazardous waste generation.

Looking forward, the unique properties of 4-(Bromomethyl)-2-(tert-butyl)thiazole position it as a valuable tool in multiple areas of pharmaceutical development. Its dual functionality (bromomethyl for conjugation and tert-butyl for stability) makes it particularly attractive for creating next-generation targeted therapies. Ongoing research is exploring its potential in antibody-drug conjugates (ADCs) and as a scaffold for covalent inhibitors, with preliminary results showing promising pharmacokinetic profiles.